Cas no 586954-33-8 (2,2'-Bithiophene, 5,5'-bis[2,3,5,6-tetrafluoro-4-(2-thienyl)phenyl]-)

• Product Name: 2,2'-Bithiophene, 5,5'-bis[2,3,5,6-tetrafluoro-4-(2-thienyl)phenyl]-
• CAS No: 586954-33-8
• MF: C₂₈H₁₀F₈S₄
• MW: 626.626229763031
• CID: 341216
• PubChem ID: 21131069
• Update Time: 2025-04-19

2,2'-Bithiophene, 5,5'-bis[2,3,5,6-tetrafluoro-4-(2-thienyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bithiophene, 5,5'-bis[2,3,5,6-tetrafluoro-4-(2-thienyl)phenyl]-
• 2-(2,3,5,6-tetrafluoro-4-thiophen-2-ylphenyl)-5-[5-(2,3,5,6-tetrafluoro-4-thiophen-2-ylphenyl)thiophen-2-yl]thiophene
• 586954-33-8
• 5,5'-Bis[2,3,5,6-tetrafluoro-4-(thiophen-2-yl)phenyl]-2,2'-bithiophene
• SCHEMBL12608072
• DTXSID60610927

• Inchi： 1S/C28H10F8S4/c29-21-17(13-3-1-9-37-13)22(30)26(34)19(25(21)33)15-7-5-11(39-15)12-6-8-16(40-12)20-27(35)23(31)18(24(32)28(20)36)14-4-2-10-38-14/h1-10H
• InChI Key： AQNKDDUDXUIKKA-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1=CC=C(C2C(=C(C(C3=CC=CS3)=C(C=2F)F)F)F)S1)C1C(=C(C(C2=CC=CS2)=C(C=1F)F)F)F

Computed Properties

• Exact Mass: 625.9539
• Monoisotopic Mass: 625.95376031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 40
• Rotatable Bond Count: 5
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 0